3-Methylsulfonyl-2,5,6,3',4'-pentachlorobiphenyl
Overview
Description
3-Methylsulfonyl-2,5,6,3’,4’-pentachlorobiphenyl is a chemical compound with the molecular formula C13H7Cl5O2S . It has a molecular weight of 404.52348 . This compound offers immense potential in diverse research areas due to its distinct properties and functionalities.
Molecular Structure Analysis
The molecular structure of 3-Methylsulfonyl-2,5,6,3’,4’-pentachlorobiphenyl consists of 13 carbon atoms, 7 hydrogen atoms, 5 chlorine atoms, 2 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Methylsulfonyl-2,5,6,3’,4’-pentachlorobiphenyl include a molecular weight of 404.523 Da . Other properties such as melting point, boiling point, and density are not specified in the search results .Scientific Research Applications
Antiestrogenic Effects of Aryl Methyl Sulfone Metabolites
A study by Letcher et al. (2002) investigated the antiestrogenic capacity and potencies of methylsulfonyl metabolites of polychlorinated biphenyls (PCBs), including 3-Methylsulfonyl-2,5,6,3',4'-pentachlorobiphenyl. The research found that these metabolites exhibit congener- and concentration-dependent antagonism of estrogen-induced gene expression in several bioassay systems. This suggests potential environmental implications due to the persistence and bioaccumulation of these contaminants in wildlife and humans, highlighting their role as environmental antiestrogens (Letcher et al., 2002).
Chiral Properties and Tissue Retention
Another study focused on the chiral PCB methyl sulfones (MeSO2-PCBs), analyzing their presence and behavior in rat tissues after exposure to technical PCBs. The research by Larsson et al. (2002) demonstrated selective tissue retention properties and enantiomeric fractions of MeSO2-PCB congeners, offering insights into the environmental and health impacts of these substances (Larsson et al., 2002).
Synthetic Applications in Polymer Chemistry
Research on polymer chemistry has also leveraged compounds related to 3-Methylsulfonyl-2,5,6,3',4'-pentachlorobiphenyl for the synthesis and characterization of novel materials. For example, Sankir et al. (2007) developed partially fluorinated disulfonated poly(arylene ether benzonitrile) copolymers for fuel cell applications, showcasing the compound's utility in advancing membrane technology for energy applications (Sankir et al., 2007).
properties
IUPAC Name |
1,2,4-trichloro-3-(3,4-dichlorophenyl)-5-methylsulfonylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl5O2S/c1-21(19,20)10-5-9(16)12(17)11(13(10)18)6-2-3-7(14)8(15)4-6/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKBOVEVCLKFTOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C(=C1Cl)C2=CC(=C(C=C2)Cl)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl5O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80151529 |
Source
|
| Record name | 3-Methylsulfonyl-2,5,6,3',4'-pentachlorobiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80151529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
116807-23-9 |
Source
|
| Record name | 3-Methylsulfonyl-2,5,6,3',4'-pentachlorobiphenyl | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0116807239 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Methylsulfonyl-2,5,6,3',4'-pentachlorobiphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80151529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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